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Compound of Interest

Compound Name: Lanthanum sulfide

CAS No.: 12031-49-1

Cat. No.: B082993

Get Quote

Content Type: Publish Comparison Guide Audience: Researchers, Materials Scientists, and

Drug Development Professionals (Note: While La

S

is primarily an optical/thermoelectric ceramic, this guide maintains the rigorous standard
required for high-precision material applications).

Executive Summary: The Titanium Trade-Off
Lanthanum sesquisulfide (

-La

S

) is a coveted material in the field of infrared (IR) optics due to its wide transmission window
(0.5–14

m) and potential as a high-temperature thermoelectric material. However, the synthesis of the
cubic
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-phase is notoriously difficult; it is metastable at room temperature and often transforms into the
thermodynamically stable but anisotropic tetragonal

-phase, which suffers from birefringence and poor mechanical integrity.

Titanium (Ti) additives act as a critical phase stabilizer and electronic dopant. This guide

objectively compares the performance of Ti-doped La

S

against pure La

S

.

Key Insight: The addition of Ti creates a distinct bifurcation in material utility:

For Optical Applications: Ti is detrimental at high concentrations (

2 wt%), as it transforms the material into a degenerate semiconductor, effectively "killing" IR
transparency.

For Thermoelectric & Structural Applications: Ti is superior. It stabilizes the mechanically

robust

-phase at lower sintering temperatures (1573 K) and significantly enhances electrical
conductivity, boosting the thermoelectric figure of merit (

).

Mechanism of Action: Phase Stabilization &
Electronic Doping
To understand the experimental results, one must grasp the causality behind the Ti-induced

changes.

The Phase Transformation
Pure La
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S

requires extreme quenching or specific sulfur pressures to retain the cubic

-phase (Th

P

structure) at room temperature. Without this, it reverts to the

-phase.

Ti Role: Titanium acts as a sintering aid and phase stabilizer. Experimental data indicates

that an addition of 8 wt% Ti fully stabilizes the

-phase during Pulse Electric Current Sintering (PECS).

Mechanism: The formation of a transient LaS phase, induced by the presence of Ti,

facilitates the kinetic pathway from

to

. This allows the cubic structure to persist after cooling, ensuring isotropic mechanical
properties.

Electronic Structure Modification
While pure

-La

S

is a wide-bandgap insulator (transparent), Ti atoms introduce donor levels into the bandgap.

Result: At sufficient concentrations (e.g., 8 wt%), the carrier concentration increases

drastically, pushing the Fermi level into the conduction band. The material becomes a

degenerate semiconductor.

Consequence: This results in high electrical conductivity (metallic behavior) and broadband

absorption of IR light, rendering the material opaque but highly effective for charge transport.
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Comparative Performance Analysis
The following table summarizes the divergence in properties between Pure and Ti-Doped La

S

.

Table 1: Property Comparison Matrix
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Feature

Pure

-La

S

(Undoped)

Ti-Doped La

S

(8 wt%)

Experimental
Causality

Crystal Phase
Metastable Cubic (

)

Stable Cubic (

)

Ti inhibits reversion to

tetragonal

-phase during cooling.

Optical Clarity
Transparent

(Yellow/Green)

Opaque

(Metallic/Dark)

Ti doping creates free

carriers that absorb IR

photons.

IR Transmission

High (~60-70% in 8-

14

m)

Near Zero

Free-carrier

absorption blocks

transmission.

Electrical Conductivity
Insulator (

S/m)

Conductor

(Degenerate)

Ti acts as an electron

donor.

Thermoelectric Negligible ~0.21 (at 1000 K)

High conductivity +

moderate Seebeck

coefficient.

Mechanical Integrity

Prone to

microcracking (

-phase)

High (Isotropic

-phase)

Cubic symmetry

prevents anisotropic

thermal expansion

stresses.

Sintering Difficulty
High (Requires

>1400°C + Quench)

Moderate (1573 K,

Stable)

Ti acts as a sintering

aid, enhancing

densification.

Experimental Protocols (Self-Validating Systems)
Reliable synthesis of Ti-doped La
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S

requires precise control over the sintering environment to prevent oxidation (which forms La

O

S) and ensure phase homogeneity.

Protocol A: Synthesis of Ti-Doped -La S via PECS
Objective: Synthesize a dense, single-phase

-La

S

pellet with 8 wt% Ti.

Reagents:

La

S

powder (99.9% purity, <10

m particle size).

Titanium powder (99.9% purity, fine mesh).

Workflow:

Stoichiometric Mixing:

Weigh La

S

and Ti powders to achieve an 8 wt% Ti ratio.

Validation Step: Perform mixing in an inert Argon glovebox (

ppm) to prevent surface oxidation of Ti.
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Consolidation (PECS/SPS):

Load the mixture into a graphite die (10-20 mm diameter).

Insert into a Pulse Electric Current Sintering (PECS) or Spark Plasma Sintering (SPS)

system.

Sintering Cycle:

Vacuum: Pump chamber to

Pa.

Pressure: Apply uniaxial pressure of 50 MPa.

Ramp: Heat at 0.42 K/s to 1573 K (1300°C).

Dwell: Hold at 1573 K for 3.6 ks (1 hour).

Cooling: Cool at 0.83 K/s.

Characterization (Quality Control):

XRD Analysis: Verify absence of tetragonal

-phase peaks.

Density Check: Archimedes method should yield >95% theoretical density.

Visualizations
Synthesis & Phase Transformation Workflow
This diagram illustrates the processing pathway and how Ti influences the final phase

selection.

Raw La2S3 + Ti Powder Inert Mixing (Ar) PECS / SPS
1573 K, 50 MPa

Phase Transformation
(Beta -> Gamma)

Ti Promotes
Cubic Phase Cooling

(0.83 K/s)
Stable Gamma-La2S3

(Degenerate Semiconductor)

Ti Prevents
Reversion to Beta
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Click to download full resolution via product page

Caption: Workflow for stabilizing

-La

S

using Ti additive via Spark Plasma Sintering.

Property Trade-Off Logic Map
This diagram visualizes the decision matrix for researchers choosing between pure and doped

variants based on application.

Titanium Content

Low Ti (< 2%) High Ti (~8%)

Beta-Phase Dominant
(Tetragonal)

Gamma-Phase Stable
(Cubic)

Optical Transparency
(IR Window)

Birefringence Issues Opaque (Absorption)

Thermoelectric Performance
(High ZT)

High Conductivity

Mechanical Isotropy
(Crack Resistant)

Cubic Symmetry

Click to download full resolution via product page

Caption: Decision tree illustrating the trade-off between optical transparency and

thermoelectric/mechanical stability.
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For researchers targeting infrared window applications, Titanium is not a recommended

additive in high concentrations due to the induction of degenerate semiconducting behavior

which destroys transparency. Pure La

S

or alternative sintering aids (like CaS) are preferable.

However, for thermoelectric energy conversion or applications requiring mechanically robust

cubic ceramics, Ti doping (8 wt%) is highly effective. It solves the critical phase stability issue of

-La

S

and enhances electrical transport properties, making it a viable candidate for high-temperature
power generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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